Cas no 66818-22-2 (LC 6)

• Product name: LC 6
• CAS No: 66818-22-2
• MF: C₁₂H₁₄N₄
• MW: 214.26636
• CID: 964710
• PubChem ID: 106696

LC 6 Chemical and Physical Properties

Names and Identifiers

• LC 6
• AKOS040747024
• LC-6
• (3bS,8bR)-3,3b,4,5,8,8b,9,10-octahydroindazolo[7,6-g]indazole
• Naphtho(1,2-c:5,6-c')dipyrazole, 2,3b,4,5,7,8b,9,10-Octahydro-, trans-
• trans-2,3b,4,5,7,8b,9,10-Octahydronaphtho(1,2-c:5,6-c')dipyrazole
• (3bR,8bS)-2,3b,4,5,7,8b,9,10-octahydroindazolo[7,6-g]indazole
• 66818-22-2
• CHEMBL3249770

• Inchi： InChI=1S/C12H14N4/c1-3-9-10(11-7(1)5-13-15-11)4-2-8-6-14-16-12(8)9/h5-6,9-10H,1-4H2,(H,13,15)(H,14,16)/t9-,10+
• InChI Key： RTMZVYUACSCNRL-AOOOYVTPSA-N
• SMILES： C1CC2=C(C3C1C4=C(CC3)C=NN4)NN=C2

Computed Properties

• Exact Mass: 214.12202
• Monoisotopic Mass: 214.121846
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.4

Experimental Properties

• Density: 1.329
• Boiling Point: 503.3°C at 760 mmHg
• Flash Point: 245.1°C
• Refractive Index: 1.666
• PSA: 57.36